Cas no 1805435-80-6 (Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1805435-80-6
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862030
• Update Time: 2025-05-26

Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-6(10)5(9(14)15-2)3-13-7(4)8(11)12/h3,8H,1-2H3
• InChI Key： SSBXIFBYMSJVFL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CN=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate

Comprehensive Overview of Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1805435-80-6)

Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1805435-80-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate features a pyridine core functionalized with a carboxylate ester, a bromine atom, and a difluoromethyl group. These moieties contribute to its reactivity and versatility in cross-coupling reactions, a topic frequently searched in synthetic chemistry forums. Its CAS No. 1805435-80-6 serves as a critical identifier for regulatory and procurement purposes, often queried in chemical databases and supply chain platforms.

In recent years, the demand for fluorinated compounds like this one has surged due to their enhanced metabolic stability and bioavailability—key considerations in medicinal chemistry. The difluoromethyl group in particular is a hotspot in AI-driven drug design, as it mimics hydrogen bonding patterns while improving lipophilicity. This aligns with frequent search queries such as "role of fluorination in drug development" and "pyridine derivatives in agrochemicals."

From a synthetic perspective, Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate is often employed as a building block for heterocyclic compounds. Its bromo substituent facilitates palladium-catalyzed couplings, a technique widely discussed in organic chemistry communities. The compound’s stability under various conditions makes it suitable for high-throughput screening, a method trending in pharmaceutical R&D circles.

Environmental and safety profiles of CAS No. 1805435-80-6 are also of interest to industrial users. While not classified as hazardous, its handling requires standard laboratory precautions, a topic frequently searched alongside chemical safety protocols. The compound’s low volatility and compatibility with green chemistry principles further enhance its appeal in modern sustainable synthesis workflows.

In summary, Methyl 4-bromo-2-(difluoromethyl)-3-methylpyridine-5-carboxylate represents a convergence of structural innovation and practical utility. Its relevance to drug discovery, agrochemical innovation, and material science ensures its continued prominence in scientific literature and commercial applications. As research into fluorinated heterocycles expands, this compound is poised to remain a focal point in cutting-edge chemistry.